Cas no 1258639-91-6 (4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride)

• Product Name: 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride
• CAS No: 1258639-91-6
• MF: C₈H₁₀ClF₂NO
• MW: 209.620908260345
• CID: 4582811
• PubChem ID: 50988736
• Update Time: 2025-05-21

4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride
• 2-(3,4-difluorophenoxy)ethan-1-amine hydrochloride
• 2-(3,4-Difluorophenoxy)ethan-1-aminehydrochloride
• EN300-70799
• 4-(2-aminoethoxy)-1,2-difluorobenzenehydrochloride
• AKOS008135294
• 2-(3,4-difluorophenoxy)ethanamine;hydrochloride
• F88383
• 1258639-91-6
• Z1263820280
• 2-(3,4-DIFLUOROPHENOXY)ETHANAMINE HYDROCHLORIDE

• Inchi： 1S/C8H9F2NO.ClH/c9-7-2-1-6(5-8(7)10)12-4-3-11;/h1-2,5H,3-4,11H2;1H
• InChI Key： JHKQKOYAVFSDAO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=C(F)C=1)CCN.Cl

Computed Properties

• Exact Mass: 209.0418980g/mol
• Monoisotopic Mass: 209.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride

4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride: A Comprehensive Overview

4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride, also known by its CAS number 1258639-91-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 1 and 2 positions, an aminoethoxy group at the 4 position, and a hydrochloride counterion. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The synthesis of 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride involves a series of well-established organic reactions. The starting material typically begins with a difluorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the aminoethoxy group. The hydrochloride form is often obtained by protonation of the amine group during the final purification step. This compound is notable for its stability under various reaction conditions, making it suitable for further functionalization in medicinal chemistry.

Recent studies have highlighted the potential of 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride as a building block in the development of bioactive molecules. Its fluorinated benzene ring contributes to increased lipophilicity and improved pharmacokinetic properties, which are desirable traits in drug candidates. Additionally, the aminoethoxy group provides opportunities for further modification, such as the introduction of bioisosteres or bioconjugates, enhancing its versatility in medicinal applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, research has demonstrated its potential as an inhibitor of certain enzyme pathways involved in neurodegenerative diseases. The presence of fluorine atoms in the aromatic ring may also contribute to enhanced selectivity and reduced off-target effects, making it a valuable lead compound for further optimization.

The structural uniqueness of 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride also makes it an attractive candidate for exploring new synthetic methodologies. Chemists have recently employed this compound as a substrate for catalytic cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, leading to novel heterocyclic frameworks with potential therapeutic applications.

From an environmental perspective, the synthesis and handling of this compound adhere to standard safety protocols. Its stability under normal storage conditions minimizes concerns related to decomposition or contamination. However, as with all chemical compounds, proper handling and disposal procedures should be followed to ensure compliance with regulatory standards.

In conclusion, 4-(2-aminoethoxy)-1,2-difluorobenzene hydrochloride (CAS No: 1258639-91-6) represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a promising candidate for future research and commercial applications.